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Compound of Interest

Compound Name: 1,2-Dimethylhydrazine

Cat. No.: B038074

Technical Guide: 1,2-Dimethylhydrazine (DMH)

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive technical overview of 1,2-Dimethylhydrazine
(DMH), a potent carcinogenic agent widely utilized in preclinical research to model colorectal
cancer. This guide covers its chemical and physical properties, metabolic activation,
mechanism of action, and detailed protocols for its experimental use.

Chemical Identity and Properties

1,2-Dimethylhydrazine, also known as symmetrical dimethylhydrazine (SDMH), is a hydrazine
derivative with the chemical formula CzHsNe:. It is a colorless, flammable, and hygroscopic
liquid that fumes in the air and possesses a characteristic ammonia-like odor.[1][2] It is crucial
to handle this compound with extreme caution due to its high toxicity and carcinogenicity.

Molecular Structure
o |[UPAC Name: 1,2-dimethylhydrazine

e CAS Number: 540-73-8
e Molecular Formula: C2HsN:2

e SMILES: CNNC
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Physicochemical Data

The key physical and chemical properties of 1,2-Dimethylhydrazine are summarized in the
table below for easy reference.

Property Value Reference
Molecular Weight 60.10 g/mol [3]
Appearance Colorless, fuming liquid [1]

Odor Fishy, ammonia-like [3]

Melting Point -9°C [11[3]
Boiling Point 81-87°C [11[3]
Density 0.827 g/mL at 20 °C [3]

Flash Point -15°C (5 °F)

- Miscible with water, ethanol,
Solubility [11[2]
ether, and hydrocarbons

Vapor Density 2.07 (Air=1)

Mechanism of Carcinogenesis

1,2-Dimethylhydrazine is a procarcinogen, meaning it requires metabolic activation to exert its
carcinogenic effects.[4] The primary target organ for DMH-induced carcinogenesis in animal
models is the colon.

Metabolic Activation Pathway

The metabolic activation of DMH is a multi-step process that primarily occurs in the liver, with
final activation in the colon.

¢ Hepatic Metabolism: In the liver, DMH is first oxidized by cytochrome P450 enzymes to
azomethane, which is then hydroxylated to form methylazoxymethanol (MAM).[4]
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Conjugation and Transport: MAM is subsequently conjugated with glucuronic acid to form a
glucuronide conjugate (MAM-glucuronide). This water-soluble, inactive conjugate is
transported via the bile to the colon.[4]

Colonic Activation: In the colon, bacterial 3-glucuronidase enzymes hydrolyze the MAM-
glucuronide, releasing the unstable MAM.[4]

Formation of the Ultimate Carcinogen: MAM spontaneously decomposes to formaldehyde
and the highly reactive methyldiazonium ion (CH3N2%).[4]

DNA Alkylation: The methyldiazonium ion is the ultimate carcinogen that readily methylates
cellular macromolecules, including DNA. It primarily forms O®-methylguanine and N’-
methylguanine adducts.[4] The O°-methylguanine adduct is particularly mutagenic as it can
mispair with thymine instead of cytosine during DNA replication, leading to G:C to A:T
transition mutations.[4]
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Preparation Induction Phase
Prepare DMH Solution Acclimatize Animals
(2-4 mg/mL in EDTA, pH 6.5) (6-8 weeks old)

Weekly Injections
(s.c. ori.p.)
20-40 mg/kg BW

Monitoring¢& Analysis

Monitor Animal Health
& Body Weight

Euthanize at Endpoint

(e.g., 20-30 weeks)

Harvest & Fix Colon

Histopathological Analysis
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

6/6

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b038074?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

